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Compound of Interest

Compound Name: 3-Hydroxyquinoline

Cat. No.: B051751

An In-depth Examination of the Synthesis, Properties, and Applications of a Versatile
Heterocyclic Compound

Abstract

3-Hydroxyquinoline, a heterocyclic aromatic organic compound, is a significant scaffold in
medicinal chemistry and material science. This technical guide provides a comprehensive
overview of its fundamental chemical and physical properties, detailed synthesis protocols, and
a thorough exploration of its applications, with a particular focus on its role in drug discovery
and development. This document is intended for researchers, scientists, and professionals in
the fields of chemical synthesis and drug development, offering a consolidated resource of
technical data and experimental methodologies.

Core Chemical and Physical Properties

3-Hydroxyquinoline, also known as 3-quinolinol, is a derivative of quinoline with a hydroxyl
group at the third position. Its chemical structure and properties make it a valuable intermediate
in the synthesis of more complex molecules.

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Reference
CAS Number 580-18-7 [11[2][3][41[5]
Molecular Formula CoH7NO [L12][3][4][5]
Molecular Weight 145.16 g/mol [1112]131[4]
IUPAC Name Quinolin-3-ol
Synonyms 3-Quinolinol, 3-Quinolol [1112]131[4]
InChi Key IQQDNMHUOLMLNJ- "
UHFFFAOYSA-N

SMILES Oclcnc2cccec2cl

Table 2: Physical and Chemical Properties
Property Value Reference
Appearance Beige crystalline powder [4]
Melting Point 198-202 °C [4]
Boiling Point 264.27 °C (estimate) [4]

Slightly soluble in DMSO and
Solubility Methanol. Water solubility:
587.9 mg/L at 20 °C.

[4]

pKa 4.28 (at 20 °C)

[4]

Synthesis of 3-Hydroxyquinoline

The synthesis of 3-hydroxyquinoline and its derivatives can be achieved through various

methods. Classical routes include the Friedldnder condensation and the Gould-Jacobs

reaction.[6][7] More recent methodologies focus on improving efficiency and substrate scope.
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Experimental Protocol: One-Pot Synthesis from
Aryldiazonium Salts

This method describes a convenient one-pot synthesis of 3-hydroxyquinolines from
aryldiazonium salts and alkenes in a nitrile solution, followed by oxidation.[6]

Materials:

Phenyldiazonium salt

Styrene

Anhydrous nitrile (e.g., acetonitrile)

Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO3) solution

Anhydrous sodium carbonate (Na2COs)

Procedure:

In a dry 10 mL glass sealed tube, suspend phenyldiazonium salt (100 mg, 0.52 mmol, 1.0
eg.) and styrene (108 mg, 1.04 mmol, 2.0 eq.) in 2 mL of anhydrous nitrile.

o Seal the tube with a Teflon screw cap and heat it in an oil bath at 80 °C for 2 hours.

 After cooling to room temperature, dilute the reaction mixture with DCM (20 mL).

e Wash the organic layer with a saturated aqueous NaHCOs solution (10 mL).

 Stir the combined organic layer over anhydrous NazCOs (5 g) for 3 days to facilitate
oxidation.

« Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude
product.

» Purify the crude product by silica gel column chromatography.
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Experimental Protocol: Synthesis from Quinoline-3-
boronic Acid

This protocol outlines the synthesis of 3-hydroxyquinoline from quinoline-3-boronic acid.[2]
Materials:

e Quinoline-3-boronic acid

o Copper(ll) sulfate pentahydrate (CuSOa4-5H20)

e CNT-Chit film

o Potassium hydroxide (KOH)

» Deionized water

 Dilute aqueous hydrochloric acid

o Ether

Procedure:

To a round-bottomed flask, add quinoline-3-boronic acid (1.0 mmol), CuSOa4-5H20 (0.02 g,
0.1 mmol), CNT-Chit film (10.0 mg), KOH (0.17 g, 3.0 mmol), and deionized water (5.00 mL).

« Stir the reaction mixture openly at room temperature for 24 hours.

» Upon completion of the reaction, filter the mixture and wash the solids with deionized water.
o Acidify the filtrate to a pH of 2-3 with dilute aqueous hydrochloric acid.

o Extract the acidified filtrate with ether (3 x 10 mL).

o Combine the organic phases and concentrate them under reduced pressure to remove the
solvent.
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 Purify the crude product by silica gel column chromatography using an eluent of 70%
hexane/30% ethyl acetate (v/v) to yield 3-hydroxyquinoline as an off-white solid.[2]

Representative Synthesis of 3-Hydroxyquinoline

Cyclizati
Aryldiazonium Salt + Alkene yelzation 3,4-Dihydroquinolinium Salt Oxidation SrlssEinie
in Nitrile Solution (Intermediate) (e.g., Oz, NazCO3) yaroxyq

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of 3-Hydroxyquinoline.

Applications in Drug Discovery and Development

The quinoline core is a privileged structure in medicinal chemistry, and 3-hydroxyquinoline
derivatives have demonstrated a wide range of biological activities.

Anticancer Activity

Derivatives of 3-hydroxyquinoline have been investigated for their potential as anticancer
agents.[8] For instance, certain cyclic peptides containing the 3-hydroxyquinoline moiety have
shown antitumor functionality.[2][4] The mechanism of action often involves the inhibition of key
signaling pathways crucial for cancer cell proliferation and survival. Although specific pathways
for 3-hydroxyquinoline itself are not extensively detailed, the broader class of
hydroxyquinolines is known to interfere with pathways like VEGFR2 and PI3K/AKT signaling,
and can induce apoptosis.

Antimicrobial and Other Biological Activities

Halogenated derivatives of hydroxyquinolines have shown broad-spectrum antimicrobial
effects.[8] The 8-hydroxyquinoline scaffold, a close isomer, has been identified as a histamine
H2 receptor blocker, suggesting the potential for this class of compounds in modulating
receptor activity.[9][10] Furthermore, some 8-hydroxyquinoline derivatives have been found to
decrease the activity of cystathionine beta-synthase (CBS), an enzyme involved in the trans-
sulfuration pathway.[11]
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Caption: Logical workflow for the application of 3-Hydroxyquinoline in drug discovery.

3-Hydroxyquinoline in Drug Discovery Workflow
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Applications in Material Science

Beyond its biological applications, 3-hydroxyquinoline is a valuable building block in material
science. Its structure allows for the creation of novel polymers, coatings, and other functional
materials. The ability to modify the quinoline core and the hydroxyl group enables the
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development of materials with enhanced thermal stability, and unique optical and electronic
properties.[1] Its chelating properties also make it useful in catalysis and analytical chemistry.[1]

Conclusion

3-Hydroxyquinoline is a versatile heterocyclic compound with significant potential in both drug
discovery and material science. Its well-defined chemical properties and the availability of
diverse synthetic routes make it an attractive starting point for the development of novel
therapeutic agents and advanced materials. This guide provides a foundational understanding
of 3-hydroxyquinoline, offering researchers the necessary information to explore its full
potential in their respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Hydroxyquinoline: A Comprehensive Technical Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051751#3-hydroxyquinoline-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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